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Compound of Interest

Ethyl 2-Bromo-4-
Compound Name:
methoxybenzoate

Cat. No.: B572241

An In-depth Technical Guide to Ethyl 2-Bromo-4-
methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of Ethyl 2-Bromo-4-methoxybenzoate (CAS No. 1208075-63-1), a
halogenated aromatic ester with potential applications in organic synthesis and medicinal
chemistry.

Chemical Structure and Properties

Ethyl 2-Bromo-4-methoxybenzoate possesses a benzene ring substituted with a bromo, a
methoxy, and an ethyl ester group at positions 2, 4, and 1 respectively.

Chemical Structure:
Caption: Chemical structure of Ethyl 2-Bromo-4-methoxybenzoate.
Physicochemical Properties:

While extensive experimental data for this specific isomer is limited, predicted and analogous
data provide valuable insights into its physical and chemical characteristics.
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Property Value Source
Molecular Formula C10H11BrOs [Vendor Data]
Molecular Weight 259.10 g/mol [Vendor Data]
CAS Number 1208075-63-1 [1]
Expected to be a liquid or low-
Appearance ] ] [Inference]
melting solid

308.2 + 22.0 °C at 760 mmHg

Boiling Point )
(Predicted)
Flash Point 140.2 + 22.3 °C (Predicted)
Density ~1.4 g/cm?3 (Estimated) [Inference]

- Expected to be soluble in
Solubility ] [Inference]
organic solvents

Synthesis

Ethyl 2-Bromo-4-methoxybenzoate is typically synthesized via the esterification of its
corresponding carboxylic acid precursor, 2-Bromo-4-methoxybenzoic acid (CAS No. 74317-85-
4).

Synthetic Workflow:

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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